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molecular formula C8H8N4 B1295958 1-(pyridin-2-yl)-1H-pyrazol-4-amine CAS No. 28465-95-4

1-(pyridin-2-yl)-1H-pyrazol-4-amine

Cat. No. B1295958
CAS RN: 28465-95-4
M. Wt: 160.18 g/mol
InChI Key: MKNNPOHQZOTMHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08470820B2

Procedure details

A solution of (1-pyridin-2-yl-1H-pyrazol-4-yl)-carbamic acid tert-butyl ester (185 mg, 0.72 mmol) in dioxane (1.85 ml) was treated with 4M HCl in dioxane (1.85 ml) and the resulting suspension was stirred at ambient temperature for 2 hours. The reaction mixture was adjusted to basic pH with sodium hydroxide (20 ml, 0.5M aqueous solution) and extracted with dichloromethane. The combined organic phases were dried and the solvent was evaporated to yield the product as light brown solid (110 mg, 96%) which was used without any further purification. MS: M=161.3 (M+H)+
Name
(1-pyridin-2-yl-1H-pyrazol-4-yl)-carbamic acid tert-butyl ester
Quantity
185 mg
Type
reactant
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dioxane
Quantity
1.85 mL
Type
solvent
Reaction Step One
Name
dioxane
Quantity
1.85 mL
Type
solvent
Reaction Step One
Name
sodium hydroxide
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
product
Yield
96%

Identifiers

REACTION_CXSMILES
C(OC(=O)[NH:7][C:8]1[CH:9]=[N:10][N:11]([C:13]2[CH:18]=[CH:17][CH:16]=[CH:15][N:14]=2)[CH:12]=1)(C)(C)C.Cl.[OH-].[Na+]>O1CCOCC1>[N:14]1[CH:15]=[CH:16][CH:17]=[CH:18][C:13]=1[N:11]1[CH:12]=[C:8]([NH2:7])[CH:9]=[N:10]1 |f:2.3|

Inputs

Step One
Name
(1-pyridin-2-yl-1H-pyrazol-4-yl)-carbamic acid tert-butyl ester
Quantity
185 mg
Type
reactant
Smiles
C(C)(C)(C)OC(NC=1C=NN(C1)C1=NC=CC=C1)=O
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
dioxane
Quantity
1.85 mL
Type
solvent
Smiles
O1CCOCC1
Name
dioxane
Quantity
1.85 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
Name
sodium hydroxide
Quantity
20 mL
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the resulting suspension was stirred at ambient temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with dichloromethane
CUSTOM
Type
CUSTOM
Details
The combined organic phases were dried
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated

Outcomes

Product
Details
Reaction Time
 2 h
Name
product
Type
product
Smiles
N1=C(C=CC=C1)N1N=CC(=C1)N
Measurements
Type Value Analysis
AMOUNT: MASS 110 mg
YIELD: PERCENTYIELD 96%
YIELD: CALCULATEDPERCENTYIELD 95.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.